Cas no 2408938-18-9 ((1R)-1-Cyclobutylprop-2-yn-1-amine;hydrochloride)

• Product Name: (1R)-1-Cyclobutylprop-2-yn-1-amine;hydrochloride
• CAS No: 2408938-18-9
• MF: C₇H₁₂ClN
• MW: 145.629880905151
• CID: 5878034
• PubChem ID: 146082544
• Update Time: 2025-10-21

(1R)-1-Cyclobutylprop-2-yn-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-1-cyclobutylprop-2-yn-1-amine hydrochloride
• EN300-7541942
• AT11755
• 2408938-18-9
• (1R)-1-Cyclobutylprop-2-yn-1-amine;hydrochloride
• (R)-1-CYCLOBUTYLPROP-2-YN-1-AMINE HCL

• Inchi： 1S/C7H11N.ClH/c1-2-7(8)6-4-3-5-6;/h1,6-7H,3-5,8H2;1H/t7-;/m0./s1
• InChI Key： QRXIXTBDYXWNPB-FJXQXJEOSA-N
• SMILES： Cl.N[C@@H](C#C)C1CCC1

Computed Properties

• Exact Mass: 145.0658271g/mol
• Monoisotopic Mass: 145.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (1R)-1-Cyclobutylprop-2-yn-1-amine;hydrochloride

(1R)-1-Cyclobutylprop-2-yn-1-amine;hydrochloride (CAS No. 2408938-18-9): An Emerging Compound in Chemical and Pharmaceutical Research

(1R)-1-Cyclobutylprop-2-yn-1-amine;hydrochloride (CAS No. 2408938-18-9) is a novel compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents and as a building block in organic synthesis.

The chemical structure of (1R)-1-Cyclobutylprop-2-yn-1-amine;hydrochloride is noteworthy for its cyclobutyl and propargyl moieties, which confer specific properties that make it an attractive candidate for further investigation. The cyclobutyl ring provides rigidity and conformational constraints, while the propargyl group offers a versatile handle for functionalization through various chemical reactions. The presence of the hydrochloride salt form ensures solubility and stability, making it suitable for a wide range of experimental conditions.

Recent studies have highlighted the pharmacological properties of (1R)-1-Cyclobutylprop-2-yn-1-amine;hydrochloride. One notable area of research is its potential as a ligand for G protein-coupled receptors (GPCRs), which are key targets in drug discovery. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability to modulate these receptors with high specificity and potency is a significant advantage in the development of new drugs.

In a study published in the *Journal of Medicinal Chemistry*, researchers demonstrated that (1R)-1-Cyclobutylprop-2-yn-1-amine;hydrochloride exhibits selective binding to a specific subtype of GPCR, suggesting its potential as a lead compound for the treatment of neurological disorders. The compound's binding affinity and selectivity were evaluated using a combination of biochemical assays and computational modeling, providing valuable insights into its mechanism of action.

Beyond its pharmacological applications, (1R)-1-Cyclobutylprop-2-yn-1-amine;hydrochloride has also been explored as a synthetic intermediate in organic chemistry. Its unique structure allows for the introduction of diverse functional groups through click chemistry and other conjugation reactions. This versatility makes it an ideal starting material for the synthesis of complex molecules with potential therapeutic or industrial applications.

In the context of drug discovery, the ability to rapidly generate libraries of structurally diverse compounds is crucial. (1R)-1-Cyclobutylprop-2-yn-1-amine;hydrochloride serves as an excellent building block for combinatorial chemistry approaches, enabling researchers to screen large numbers of derivatives for desired biological activities. This approach has been successfully employed in the identification of novel leads with improved pharmacokinetic profiles and reduced toxicity.

The safety profile of (1R)-1-Cyclobutylprop-2-yn-1-amine;hydrochloride has also been extensively evaluated. Preclinical studies have shown that it exhibits low toxicity and good metabolic stability, making it suitable for further development as a therapeutic agent. These findings are supported by data from in vitro and in vivo models, which have demonstrated its safety and efficacy across multiple assays.

In conclusion, (1R)-1-Cyclobutylprop-2-yn-1-amine;hydrochloride (CAS No. 2408938-18-9) represents a promising compound with diverse applications in chemical and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties and synthetic versatility, position it as a valuable tool for advancing our understanding of biological systems and developing new therapeutic strategies. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the fields of medicinal chemistry and drug discovery.